Cas no 59667-21-9 (4-Chloro-b-methyl-benzeneethanol)
59667-21-9 structure
Product Name:4-Chloro-b-methyl-benzeneethanol
CAS No:59667-21-9
MF:C9H11ClO
MW:170.636041879654
CID:2191122
PubChem ID:587030
Update Time:2024-03-01
4-Chloro-b-methyl-benzeneethanol Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Chloro-phenyl)-propan-1-ol
- 2-(4-chlorophenyl)propan-1-ol
- 2-(4-Chlorophenyl)-1-propanol
- URHWBOQMDQIEDG-UHFFFAOYSA-N
- 2-(4-chlorophenyl)propanol
- 2-(4-Chlorophenyl)-1-propanol #
- Benzeneethanol, 4-chloro-b-methyl-
- p-Chloro-beta-methylphenethyl alcohol
- Benzeneethanol, 4-chloro-.beta.-methyl-
- 4-Chloro-b-methyl-benzeneethanol
-
- Inchi: 1S/C9H11ClO/c1-7(6-11)8-2-4-9(10)5-3-8/h2-5,7,11H,6H2,1H3
- InChI Key: URHWBOQMDQIEDG-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)C(C)CO
Computed Properties
- Exact Mass: 170.0498427g/mol
- Monoisotopic Mass: 170.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2
- XLogP3: 2.5
4-Chloro-b-methyl-benzeneethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B188910-10mg |
4-Chloro-b-methyl-benzeneethanol |
59667-21-9 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B188910-50mg |
4-Chloro-b-methyl-benzeneethanol |
59667-21-9 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | B188910-100mg |
4-Chloro-b-methyl-benzeneethanol |
59667-21-9 | 100mg |
$ 230.00 | 2022-06-07 |
4-Chloro-b-methyl-benzeneethanol Related Literature
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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